Cas no 2172574-58-0 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholine-2-carboxylic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholine-2-carboxylic acid
• CAS No: 2172574-58-0
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 5943242
• PubChem ID: 165583367
• Update Time: 2025-05-23

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholine-2-carboxylic acid
• 2172574-58-0
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]morpholine-2-carboxylic acid
• EN300-1538303

• Inchi： 1S/C24H26N2O6/c1-15(12-22(27)26-10-11-31-21(13-26)23(28)29)25-24(30)32-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-21H,10-14H2,1H3,(H,25,30)(H,28,29)
• InChI Key： DCCQEKPOXZTEPM-UHFFFAOYSA-N
• SMILES： O1CCN(C(CC(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholine-2-carboxylic acid

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholine-2-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2172574-58-0, known as 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholine-2-carboxylic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, biotechnology, and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a morpholine ring, and a butanoyl chain, making it a versatile building block for various chemical reactions and molecular modifications.

Fluorenylmethoxycarbonyl (Fmoc) groups are widely used in peptide synthesis as protecting groups for amino acids. The presence of this group in the compound under discussion highlights its potential role in peptide synthesis and modification. The morpholine ring, on the other hand, is a heterocyclic structure that contributes to the compound's stability and solubility properties. The combination of these structural elements makes this compound a valuable tool in the development of bioactive molecules and advanced materials.

Recent studies have demonstrated the importance of such compounds in the development of bioconjugates and drug delivery systems. For instance, researchers have explored the use of Fmoc-containing compounds in the synthesis of targeted drug delivery systems that can enhance the efficacy of therapeutic agents while minimizing side effects. The unique properties of this compound, including its ability to undergo selective chemical modifications, make it an ideal candidate for such applications.

In addition to its role in pharmaceutical applications, this compound has also been investigated for its potential in materials science. The morpholine ring's ability to form stable polymers has led to its use in the development of novel polymer materials with enhanced mechanical and thermal properties. Recent advancements in polymer chemistry have further expanded the scope of this compound's applications, making it a key player in the development of high-performance materials.

The synthesis of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholine-2-carboxylic acid involves a series of carefully controlled chemical reactions. These include the formation of the Fmoc group through Friedel-Crafts alkylation, followed by coupling reactions to introduce the morpholine ring and butanoyl chain. The optimization of these reaction conditions has been a focus of recent research efforts, with studies aiming to improve yields and reduce production costs.

From an environmental perspective, this compound has been shown to exhibit low toxicity and biodegradability under certain conditions. This makes it a more sustainable alternative to traditional synthetic compounds in various industrial applications. Researchers have also explored methods to recycle and reuse this compound, further contributing to its eco-friendly profile.

In conclusion, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholine-2-carboxylic acid is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry, offering new possibilities for drug development, material innovation, and sustainable chemical processes. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.